Cas no 913696-30-7 (5,9-Dioxaspiro[3.5]non-7-ylmethanol)

• Product Name: 5,9-Dioxaspiro[3.5]non-7-ylmethanol
• CAS No: 913696-30-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 4719567
• PubChem ID: 59792598
• Update Time: 2025-06-10

5,9-Dioxaspiro[3.5]non-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5,9-dioxaspiro[3.5]non-7-ylmethanol
• 5,9-Dioxaspiro[3.5]nonane-7-methanol
• BDPWRWDZGCZIGW-UHFFFAOYSA-N
• 5,9-~Dioxaspiro[3.5]non-7-ylmethanol
• {5,9-dioxaspiro[3.5]nonan-7-yl}methanol
• TS-02101
• 913696-30-7
• (5,9-Dioxaspiro[3.5]Nonan-7-yl)methanol
• AKOS026675725
• SCHEMBL711781
• 5,9-dioxaspiro[3.5]nonan-7-ylmethanol
• DB-088502
• 5,9-Dioxaspiro[3.5]non-7-ylmethanol

• Inchi： 1S/C8H14O3/c9-4-7-5-10-8(11-6-7)2-1-3-8/h7,9H,1-6H2
• InChI Key： BDPWRWDZGCZIGW-UHFFFAOYSA-N
• SMILES： O1CC(CO)COC21CCC2

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 0.1

Additional information on 5,9-Dioxaspiro[3.5]non-7-ylmethanol

Recent Advances in the Study of 5,9-Dioxaspiro[3.5]non-7-ylmethanol (CAS: 913696-30-7): A Comprehensive Research Brief

5,9-Dioxaspiro[3.5]non-7-ylmethanol (CAS: 913696-30-7) is a spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spirocyclic ether structure, has shown promising potential in various applications, including drug discovery, material science, and synthetic chemistry. The compound's structural complexity and functional versatility make it an attractive candidate for further investigation. This research brief aims to provide an up-to-date overview of the latest studies and developments related to 5,9-Dioxaspiro[3.5]non-7-ylmethanol, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of 5,9-Dioxaspiro[3.5]non-7-ylmethanol. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic asymmetric synthesis method, which significantly improved the yield and enantiomeric purity of the compound. The study employed a palladium-catalyzed spirocyclization reaction, demonstrating the potential for scalable production. Additionally, the use of chiral ligands in the synthesis process was found to enhance the stereoselectivity, opening new avenues for the development of enantiomerically pure derivatives.

In the realm of medicinal chemistry, 5,9-Dioxaspiro[3.5]non-7-ylmethanol has been investigated for its potential as a scaffold for drug design. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored the compound's interaction with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The researchers reported that derivatives of 5,9-Dioxaspiro[3.5]non-7-ylmethanol exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Further molecular docking studies revealed that the spirocyclic core of the compound could serve as a versatile pharmacophore for the design of novel bioactive molecules.

The pharmacological potential of 5,9-Dioxaspiro[3.5]non-7-ylmethanol has also been explored in the context of neurodegenerative diseases. A recent preclinical study, published in the European Journal of Medicinal Chemistry in 2023, investigated the neuroprotective effects of the compound and its derivatives. The results indicated that certain analogs could attenuate oxidative stress and reduce neuronal apoptosis in vitro, highlighting their potential as candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. However, the study also emphasized the need for further optimization to improve blood-brain barrier permeability and metabolic stability.

Beyond its therapeutic potential, 5,9-Dioxaspiro[3.5]non-7-ylmethanol has also found applications in material science. A 2023 study in ACS Applied Materials & Interfaces demonstrated the use of the compound as a building block for the synthesis of functional polymers. The researchers reported that the spirocyclic structure imparted unique mechanical and thermal properties to the resulting materials, making them suitable for use in flexible electronics and biomedical devices. This interdisciplinary approach underscores the versatility of 5,9-Dioxaspiro[3.5]non-7-ylmethanol and its potential to bridge the gap between chemistry and materials science.

In conclusion, the recent advancements in the study of 5,9-Dioxaspiro[3.5]non-7-ylmethanol (CAS: 913696-30-7) highlight its multifaceted potential in chemical biology, medicinal chemistry, and material science. The development of efficient synthetic methods, coupled with promising biological and material applications, positions this compound as a valuable subject for future research. However, challenges such as optimizing pharmacological properties and scaling up synthesis remain to be addressed. Continued interdisciplinary collaboration will be essential to fully unlock the potential of this intriguing spirocyclic molecule.